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Compound of Interest

Compound Name: 6-Hydroxyhexan-2-one

Cat. No.: B1596095 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of 6-Hydroxyhexan-2-one, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to recognize the potential hazards

associated with 6-Hydroxyhexan-2-one. This compound is classified as a skin and eye irritant

and may cause respiratory irritation.[1] Always handle this chemical in a well-ventilated area,

preferably within a fume hood.

Personal Protective Equipment (PPE) is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile, minimum 4mil thickness) must be worn.[2]

Eye Protection: Safety goggles or a face shield are required to prevent eye contact.[2][3]

Protective Clothing: A lab coat, long pants, and closed-toe shoes are essential to prevent

skin contact.[2]

In case of a spill, evacuate the area, eliminate all ignition sources, and absorb the spill with an

inert material like sand or vermiculite. Use non-sparking tools for cleanup.[4]
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Chemical and Physical Properties
A summary of the key quantitative data for 6-Hydroxyhexan-2-one is presented below. This

information is crucial for safe handling and for providing accurate details to waste disposal

services.

Property Value

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol

CAS Number 21856-89-3

GHS Hazard Statements H315, H319, H335 (Skin, Eye, & Resp. Irritant)

Source: PubChem CID 89077[1]

Standard Disposal Protocol (Recommended)
For the majority of laboratory settings, the most appropriate and compliant method for

disposing of 6-Hydroxyhexan-2-one is through a licensed hazardous waste disposal service.

This approach ensures that all regulatory requirements are met and minimizes risk to

laboratory personnel.

Step-by-Step Procedure for Standard Disposal:

Waste Identification: Clearly label the waste container as "Hazardous Waste: 6-
Hydroxyhexan-2-one". Include the chemical formula and any known hazards (e.g., "Irritant,"

"Flammable Liquid").

Segregation: Store waste 6-Hydroxyhexan-2-one separately from incompatible materials.

Specifically, keep it away from strong oxidizing agents, reducing agents, acids, and bases to

prevent hazardous reactions.[5]

Container Management: Use a chemically compatible, leak-proof container with a secure

screw cap.[5] Do not overfill the container; leave at least 10% headspace to allow for vapor
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expansion.[6] Store the sealed container in a designated, well-ventilated "Satellite

Accumulation Area" away from heat and ignition sources.[4]

Arrange for Professional Disposal: Contact your institution's Environmental Health & Safety

(EHS) office or a licensed chemical waste disposal company to schedule a pickup.[4]

Provide them with the Safety Data Sheet (SDS) for 6-Hydroxyhexan-2-one.

Empty Container Disposal: A container that has held 6-Hydroxyhexan-2-one should be

considered hazardous waste unless it has been triple-rinsed. The rinsate must be collected

and disposed of as hazardous waste.[7][8]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
Hydroxyhexan-2-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://content.e-bookshelf.de/media/reading/L-1321-587d4d0d15.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1596095?utm_src=pdf-body
https://www.benchchem.com/product/b1596095?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1596095?utm_src=pdf-body
https://www.benchchem.com/product/b1596095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have 6-Hydroxyhexan-2-one Waste

Is the quantity small (<10g)
AND is chemical treatment
part of a specific protocol?

Follow Standard Disposal Protocol:
1. Segregate and Label Waste

2. Store in Satellite Accumulation Area
3. Contact EHS for Pickup

No (Recommended Path)

Select Chemical Treatment Method

Yes

End: Disposal Complete

Protocol A: Oxidation
(Alcohol to Carboxylic Acid)

Oxidize Alcohol

Protocol B: Reduction
(Ketone to Alcohol)

Reduce Ketone

Dispose of Treated Waste Stream
as per EHS Guidelines

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 6-Hydroxyhexan-2-one.
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Experimental Protocols for Chemical Treatment (For
Small Quantities Only)
Disclaimer: These procedures should only be performed by trained chemists in a controlled

laboratory setting with appropriate safety measures in place. The resulting reaction mixtures

must still be disposed of as hazardous waste.

This procedure oxidizes the primary alcohol group of 6-Hydroxyhexan-2-one to a carboxylic

acid using a chromic acid solution (Jones reagent).

Methodology:

Reagent Preparation: Prepare the Jones reagent by dissolving 26.7 g of chromium trioxide

(CrO₃) in 23 mL of concentrated sulfuric acid, then cautiously diluting with water to a final

volume of 100 mL.

Reaction Setup: In a flask equipped with a magnetic stirrer and set in an ice bath, dissolve

1.16 g (10 mmol) of 6-Hydroxyhexan-2-one in 20 mL of acetone.

Oxidation: Slowly add the prepared Jones reagent dropwise to the stirred solution. Maintain

the temperature below 20°C. The solution will turn from orange to green/blue.

Quenching: After the addition is complete and the green color persists, add small portions of

isopropanol until the orange color is completely gone, indicating the destruction of excess

oxidant.

Workup and Disposal: Neutralize the mixture with sodium bicarbonate. The resulting

aqueous solution containing chromium salts and the organic product must be collected as

hazardous waste. Label the container clearly with all components.

This procedure reduces the ketone group of 6-Hydroxyhexan-2-one to a secondary alcohol,

yielding a diol, using sodium borohydride.

Methodology:

Reaction Setup: In a 50 mL Erlenmeyer flask, dissolve 1.16 g (10 mmol) of 6-
Hydroxyhexan-2-one in 15 mL of methanol.[9] Cool the flask in an ice bath.
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Reduction: While stirring, slowly and portion-wise add 0.19 g (5 mmol) of sodium

borohydride (NaBH₄) to the solution.[10] Be cautious as hydrogen gas will be evolved.

Reaction Monitoring: Allow the reaction to stir at room temperature for 15-20 minutes after

the addition is complete.[9]

Quenching: Slowly add 5 mL of water to the flask to quench any unreacted sodium

borohydride.

Neutralization and Disposal: Carefully neutralize the solution with dilute hydrochloric acid.

This final solution, containing the diol product and borate salts, must be collected and

disposed of as hazardous waste. Label the container with all components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 6-
Hydroxyhexan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596095#6-hydroxyhexan-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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